Cas no 4219-52-7 (NSC745885)

• Product Name: NSC745885
• CAS No: 4219-52-7
• MF: C₁₄H₆N₂O₂S
• MW: 266.274641513824
• CID: 4757591
• PubChem ID: 3835463
• Update Time: 2026-02-26

NSC745885 Chemical and Physical Properties

Names and Identifiers

• NSC745885
• STK368283
• ST50889307
• Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione
• SJPXIVLTCBBWKT-UHFFFAOYSA-N
• MS-23758
• CS-0069555
• HY-119198
• anthra(2,1-c)(1,2,5)thiadiazole-6,11-dione
• AKOS005445050
• DA-56317
• 4219-52-7
• CHEMBL594366
• NSC-745885
• naphtho[2,3-g][2,1,3]benzothiadiazole-6,11-dione
• SCHEMBL1217478
• G12590
• anthra [1,2-c]-1,2,5-thiadiazole-6,11-dione

• Inchi： 1S/C14H6N2O2S/c17-13-7-3-1-2-4-8(7)14(18)11-9(13)5-6-10-12(11)16-19-15-10/h1-6H
• InChI Key： SJPXIVLTCBBWKT-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC3C(C4C=CC=CC=4C(C=3C2=N1)=O)=O

Computed Properties

• Exact Mass: 266.014999g/mol
• Monoisotopic Mass: 266.014999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.2
• Molecular Weight: 266.28g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on NSC745885

Exploring Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione (CAS No. 4219-52-7): Properties, Applications, and Future Prospects

Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione (CAS No. 4219-52-7) is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical structure and potential applications in advanced materials and electronics. This heterocyclic compound combines an anthracene core with a thiadiazole moiety, resulting in a molecule with distinctive electronic and optical properties. Researchers are particularly interested in its potential as a building block for organic semiconductors, photovoltaic materials, and fluorescent probes.

The molecular structure of Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione features a planar conjugated system that facilitates efficient π-electron delocalization. This characteristic makes it particularly valuable for applications requiring charge transport, such as in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Recent studies have shown that derivatives of this compound exhibit promising electron mobility and thermal stability, key requirements for next-generation electronic devices.

One of the most exciting applications of Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione is in the development of organic photovoltaics. As the world shifts toward renewable energy solutions, researchers are actively exploring this compound's potential in solar cell technology. Its ability to absorb light across a broad spectrum and its favorable energy levels make it an attractive candidate for donor-acceptor systems in photovoltaic devices. Current research focuses on optimizing its performance through molecular engineering and device architecture.

In the field of materials science, Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione has shown promise as a component in smart materials and stimuli-responsive systems. Its reversible redox properties and ability to undergo structural changes in response to external stimuli make it valuable for applications ranging from chemical sensors to data storage devices. Recent breakthroughs have demonstrated its potential in creating molecular switches with high stability and fast response times.

The synthesis and characterization of Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione continue to be active areas of research. Modern synthetic approaches focus on improving yield and purity while developing more sustainable production methods. Analytical techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are routinely employed to confirm the structure and purity of this compound. These studies provide valuable insights into its molecular packing and intermolecular interactions, which are crucial for understanding its performance in various applications.

From a commercial perspective, the market for specialized organic compounds like Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione is growing steadily. The increasing demand for flexible electronics and eco-friendly materials is driving research and development in this area. Companies specializing in advanced materials are actively investigating this compound's potential for commercialization, particularly in the optoelectronics and energy storage sectors.

Looking to the future, Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione represents an exciting platform for molecular design and material innovation. Researchers are exploring its potential in emerging technologies such as bioelectronics, where its compatibility with biological systems could open new possibilities for medical diagnostics and therapeutic applications. The compound's versatility and tunable properties make it a valuable asset in the ongoing quest for sustainable and high-performance materials.

For scientists and engineers working in the field of organic electronics, understanding the properties and potential applications of Anthra[1,2-c][1,2,5]thiadiazole-6,11-dione is becoming increasingly important. As research progresses, we can expect to see more innovative uses for this compound in technologies that address global challenges in energy, healthcare, and information technology. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation materials.